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Compound of Interest

Compound Name: Dihydroguaiaretic Acid

Cat. No.: B1676311 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step information for the safe disposal of

Dihydroguaiaretic Acid (also known as Nordihydroguaiaretic Acid or NDGA), ensuring

compliance with safety protocols and regulatory requirements.

Hazard Profile and Safety Precautions
Dihydroguaiaretic Acid is classified as a hazardous substance.[1][2][3] Understanding its

primary hazards is the first step in safe handling and disposal.

Primary Hazards:

Harmful if swallowed: Causes acute oral toxicity.[1]

Skin Irritant: Causes skin irritation upon contact.

Serious Eye Irritant: Can cause serious damage to the eyes.

Respiratory Irritant: May cause irritation to the respiratory system if inhaled.

Before beginning any disposal procedure, it is imperative to wear appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, safety goggles or a face

shield, and a lab coat. All handling of Dihydroguaiaretic Acid should occur in a well-ventilated

area, preferably within a chemical fume hood.
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Quantitative Data Summary
The following table summarizes key quantitative data for Dihydroguaiaretic Acid, compiled

from various safety data sheets.

Property Value Source

Molecular Formula C₁₈H₂₂O₄

Molecular Weight 302.36 g/mol

Melting Point/Range 184 - 189 °C / 363.2 - 372.2 °F

Oral LD50 (Rat) 2,000 mg/kg

Intraperitoneal LD50 (Mouse) 75 mg/kg

Step-by-Step Disposal Protocol
The disposal of Dihydroguaiaretic Acid must be conducted in accordance with local, regional,

and national hazardous waste regulations. The following is a general procedural workflow:

Waste Identification and Segregation:

Do not mix Dihydroguaiaretic Acid waste with other chemical waste streams unless

explicitly permitted by your institution's safety office.

Keep the waste in its original container if possible, or in a clearly labeled, sealed, and

appropriate waste container.

Container Management:

Ensure the waste container is tightly closed and stored in a designated, well-ventilated,

and secure waste accumulation area.

The storage area should be away from incompatible materials, such as strong oxidizing

agents.

Waste Collection and Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup.

Provide the EHS office or contractor with the Safety Data Sheet (SDS) for

Dihydroguaiaretic Acid.

Follow their specific instructions for packaging and labeling for transport.

Decontamination:

Thoroughly decontaminate any surfaces or equipment that may have come into contact

with Dihydroguaiaretic Acid using an appropriate solvent and cleaning procedure.

Dispose of any contaminated cleaning materials (e.g., wipes, absorbent pads) as

hazardous waste along with the chemical.

Important Considerations:

Do not dispose of Dihydroguaiaretic Acid down the drain or in the regular trash.

Chemical waste generators are responsible for correctly classifying and labeling their waste.

Experimental Workflow: Disposal Procedure
The following diagram illustrates the logical steps for the proper disposal of Dihydroguaiaretic
Acid.
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Caption: Disposal workflow for Dihydroguaiaretic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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